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Compound of Interest

Compound Name: Disuccinimidyl sulfoxide

Cat. No.: B10769550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Disuccinimidyl sulfoxide (DSSO), a valuable cross-linking reagent in mass spectrometry

applications. Adherence to these procedures is critical for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Disuccinimidyl sulfoxide should be treated as a hazardous chemical. While a full

toxicological profile is not available, it is crucial to prevent contact with skin and eyes, as well as

ingestion and inhalation. The primary solvent for DSSO, Dimethyl Sulfoxide (DMSO), is readily

absorbed through the skin and can carry dissolved substances along with it.

Minimum Required Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection Nitrile or Butyl rubber gloves

Provides a barrier against skin

contact with both DSSO and

the solvent DMSO.

Eye Protection Chemical splash goggles
Protects eyes from accidental

splashes of DSSO solutions.

Body Protection Fully buttoned laboratory coat
Prevents contamination of

personal clothing.

Operational Plan: Handling and Storage
Proper handling and storage are paramount to ensure the stability of DSSO and the safety of

laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.

Designated Area: All work with solid DSSO and its solutions should be conducted in a

designated area within a certified chemical fume hood.

Weighing: When weighing the solid DSSO powder, do so within the fume hood to avoid

inhalation of any airborne particles.

Dissolving:

DSSO is typically dissolved in anhydrous (dry) Dimethyl Sulfoxide (DMSO) to prepare a

stock solution.

Slowly add the DSSO powder to the DMSO with gentle vortexing or stirring to facilitate

dissolution.

Prepare solutions immediately before use as DSSO is susceptible to hydrolysis.
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Use in Experiments: When adding the DSSO solution to your experimental system (e.g., cell

culture, protein solution), do so slowly and carefully to avoid splashes.

Post-Handling: After use, thoroughly decontaminate all surfaces and equipment that came

into contact with DSSO. Wash hands thoroughly with soap and water after removing gloves.

Storage Conditions:

Compound Storage Temperature Additional Requirements

Solid DSSO -20°C

Store in a tightly sealed

container, protected from

moisture.

DSSO in DMSO (Stock

Solution)
-20°C or -80°C

Use immediately. If short-term

storage is necessary, keep in a

tightly sealed, moisture-proof

container.

Disposal Plan
All materials contaminated with Disuccinimidyl sulfoxide must be disposed of as hazardous

chemical waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and

weighing paper, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused DSSO solutions and any liquid waste from the

experimental procedure in a separate, sealed, and clearly labeled hazardous waste

container. Do not pour DSSO waste down the drain.

Labeling: Label all waste containers with "Hazardous Waste," the full chemical name

"Disuccinimidyl sulfoxide," the solvent (e.g., "in Dimethyl Sulfoxide"), and the approximate

concentration.
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Storage of Waste: Store hazardous waste containers in a designated, well-ventilated area,

away from incompatible materials, until they are collected for disposal.

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.
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Caption: Workflow for the safe handling and disposal of Disuccinimidyl sulfoxide (DSSO).

To cite this document: BenchChem. [Essential Safety and Handling Guide for Disuccinimidyl
Sulfoxide (DSSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769550#personal-protective-equipment-for-
handling-disuccinimidyl-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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